Cas no 122357-96-4 (Methyl 4-(diethylcarbamoyl)benzoate)
122357-96-4 structure
Product Name:Methyl 4-(diethylcarbamoyl)benzoate
CAS No:122357-96-4
MF:C13H17NO3
MW:235.278983831406
MDL:MFCD09418544
CID:1037694
PubChem ID:14434573
Update Time:2025-04-20
Methyl 4-(diethylcarbamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(diethylcarbamoyl)benzoate
- C93411
- SCHEMBL7669610
- Benzoic acid, 4-[(diethylamino)carbonyl]-, methyl ester
- XEA35796
- DTXSID20560212
- BS-21270
- AKOS003564245
- DB-360956
- methyl 4-[(diethylamino)carbonyl]-benzoate
- CS-0207825
- Z31723601
- SB76912
- MFCD09418544
- 122357-96-4
- VIAKIQCYAUHJIQ-UHFFFAOYSA-N
- Methyl4-(diethylcarbamoyl)benzoate
-
- MDL： MFCD09418544
- Inchi： 1S/C13H17NO3/c1-4-14(5-2)12(15)10-6-8-11(9-7-10)13(16)17-3/h6-9H,4-5H2,1-3H3
- InChI Key： VIAKIQCYAUHJIQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)N(CC)CC
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.6Ų
Methyl 4-(diethylcarbamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098041-5g |
Methyl 4-(diethylcarbamoyl)benzoate |
122357-96-4 | 95% | 5g |
$465.12 | 2023-09-03 | |
| abcr | AB335532-1 g |
Methyl 4-(diethylcarbamoyl)benzoate; 98% |
122357-96-4 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB335532-5 g |
Methyl 4-(diethylcarbamoyl)benzoate; 98% |
122357-96-4 | 5g |
€858.00 | 2023-04-26 | ||
| TRC | M301630-100mg |
Methyl 4-(diethylcarbamoyl)benzoate |
122357-96-4 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | M301630-250mg |
Methyl 4-(diethylcarbamoyl)benzoate |
122357-96-4 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | M301630-500mg |
Methyl 4-(diethylcarbamoyl)benzoate |
122357-96-4 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | M301630-1g |
Methyl 4-(diethylcarbamoyl)benzoate |
122357-96-4 | 1g |
$333.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1248460-250mg |
Benzoic acid, 4-[(diethylamino)carbonyl]-, methyl ester |
122357-96-4 | 98%(GC) | 250mg |
$165 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1248460-1g |
Benzoic acid, 4-[(diethylamino)carbonyl]-, methyl ester |
122357-96-4 | 98%(GC) | 1g |
$250 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1248460-5g |
Benzoic acid, 4-[(diethylamino)carbonyl]-, methyl ester |
122357-96-4 | 98%(GC) | 5g |
$810 | 2024-06-08 |
Methyl 4-(diethylcarbamoyl)benzoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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